Cas no 1350988-96-3 (6-(methylsulfanyl)-N-[(oxolan-2-yl)methyl]-1,3-benzothiazol-2-amine)

• Product Name: 6-(methylsulfanyl)-N-[(oxolan-2-yl)methyl]-1,3-benzothiazol-2-amine
• CAS No: 1350988-96-3
• MF: C₁₃H₁₆N₂OS₂
• MW: 280.408940315247
• MDL: MFCD22587758
• CID: 4586464
• PubChem ID: 71300258
• Update Time: 2025-10-28

6-(methylsulfanyl)-N-[(oxolan-2-yl)methyl]-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-(Methylthio)-N-(tetrahydrofuran-2-ylmethyl)-1,3-benzothiazol-2-amine
• 2-Benzothiazolamine, 6-(methylthio)-N-[(tetrahydro-2-furanyl)methyl]-
• 6-(methylsulfanyl)-N-[(oxolan-2-yl)methyl]-1,3-benzothiazol-2-amine
• AKOS024627629
• 1350988-96-3
• EN300-235490
• F2145-0914
• 6-methylsulfanyl-N-(oxolan-2-ylmethyl)-1,3-benzothiazol-2-amine

• MDL： MFCD22587758
• Inchi： 1S/C13H16N2OS2/c1-17-10-4-5-11-12(7-10)18-13(15-11)14-8-9-3-2-6-16-9/h4-5,7,9H,2-3,6,8H2,1H3,(H,14,15)
• InChI Key： OXWJMTCLKCQGEE-UHFFFAOYSA-N
• SMILES： S1C2=CC(SC)=CC=C2N=C1NCC1CCCO1

Computed Properties

• Exact Mass: 280.07040549g/mol
• Monoisotopic Mass: 280.07040549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 87.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 6-(methylsulfanyl)-N-[(oxolan-2-yl)methyl]-1,3-benzothiazol-2-amine

Comprehensive Overview of 6-(methylsulfanyl)-N-[(oxolan-2-yl)methyl]-1,3-benzothiazol-2-amine (CAS No. 1350988-96-3)

6-(methylsulfanyl)-N-[(oxolan-2-yl)methyl]-1,3-benzothiazol-2-amine (CAS No. 1350988-96-3) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceuticals and agrochemicals. This compound belongs to the benzothiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a methylsulfanyl group and a tetrahydrofuran (oxolan) moiety in its structure enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

The compound's molecular formula and weight, along with its precise structural configuration, contribute to its distinct chemical properties. Researchers have been particularly interested in its potential as a building block for drug discovery, especially in the development of novel antimicrobial and anti-inflammatory agents. The benzothiazole core is known to interact with various biological targets, making derivatives like 6-(methylsulfanyl)-N-[(oxolan-2-yl)methyl]-1,3-benzothiazol-2-amine promising candidates for further study.

Recent trends in the pharmaceutical industry highlight a growing demand for heterocyclic compounds with enhanced bioavailability and low toxicity. This aligns perfectly with the properties of 6-(methylsulfanyl)-N-[(oxolan-2-yl)methyl]-1,3-benzothiazol-2-amine, which exhibits favorable solubility and stability under physiological conditions. Its methylsulfanyl group can participate in various chemical transformations, enabling the synthesis of more complex molecules with tailored functionalities.

In the agrochemical sector, benzothiazole derivatives have shown potential as pesticides and herbicides. The unique structure of 6-(methylsulfanyl)-N-[(oxolan-2-yl)methyl]-1,3-benzothiazol-2-amine may contribute to its efficacy in targeting specific plant pathogens while minimizing environmental impact. This is particularly relevant given the increasing focus on sustainable agriculture and the need for eco-friendly crop protection solutions.

From a synthetic chemistry perspective, the compound serves as a versatile intermediate. Its oxolan-2-ylmethyl group provides a handle for further functionalization, allowing chemists to introduce additional substituents or linkers for conjugation with other molecules. This flexibility is highly valued in medicinal chemistry, where researchers often need to optimize lead compounds for improved potency or pharmacokinetic properties.

The market for specialty chemicals like 6-(methylsulfanyl)-N-[(oxolan-2-yl)methyl]-1,3-benzothiazol-2-amine has been expanding steadily, driven by advancements in drug discovery and material science. Companies specializing in custom synthesis and contract research have reported increased inquiries about this compound, reflecting its growing importance in various research and development pipelines.

Quality control and analytical characterization are critical when working with 6-(methylsulfanyl)-N-[(oxolan-2-yl)methyl]-1,3-benzothiazol-2-amine. Standard techniques such as HPLC, NMR, and mass spectrometry are employed to ensure purity and confirm structural integrity. These analytical methods are essential for researchers who require high-quality materials for their studies.

Storage and handling recommendations for 6-(methylsulfanyl)-N-[(oxolan-2-yl)methyl]-1,3-benzothiazol-2-amine typically include protection from moisture and extreme temperatures. While not classified as hazardous under normal conditions, standard laboratory safety protocols should always be followed when handling any chemical substance.

The future outlook for 6-(methylsulfanyl)-N-[(oxolan-2-yl)methyl]-1,3-benzothiazol-2-amine appears promising, with ongoing research exploring its potential in various applications. As the scientific community continues to investigate benzothiazole derivatives, this particular compound may emerge as a key player in the development of new therapeutic agents or functional materials.

For researchers interested in obtaining 6-(methylsulfanyl)-N-[(oxolan-2-yl)methyl]-1,3-benzothiazol-2-amine, several reputable chemical suppliers offer this compound with varying purity grades. It's important to verify the supplier's quality certifications and analytical data sheets to ensure the material meets specific research requirements.

In conclusion, 6-(methylsulfanyl)-N-[(oxolan-2-yl)methyl]-1,3-benzothiazol-2-amine (CAS No. 1350988-96-3) represents an interesting and potentially valuable compound in the realm of organic chemistry and pharmaceutical research. Its unique structural features and versatile reactivity profile make it worthy of continued investigation across multiple scientific disciplines.